6-(Mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid 6-(Mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 150198-30-4
VCID: VC21104818
InChI: InChI=1S/C13H23NO3S2/c15-12-10(8-18)6-4-2-1-3-5-7-19-9-11(14-12)13(16)17/h10-11,18H,1-9H2,(H,14,15)(H,16,17)/t10-,11+/m1/s1
SMILES: C1CCCC(C(=O)NC(CSCCC1)C(=O)O)CS
Molecular Formula: C13H23NO3S2
Molecular Weight: 305.5 g/mol

6-(Mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid

CAS No.: 150198-30-4

Cat. No.: VC21104818

Molecular Formula: C13H23NO3S2

Molecular Weight: 305.5 g/mol

* For research use only. Not for human or veterinary use.

6-(Mercaptomethyl)-5-oxo-1-thia-4-azacyclotridecane-3-carboxylic acid - 150198-30-4

Specification

CAS No. 150198-30-4
Molecular Formula C13H23NO3S2
Molecular Weight 305.5 g/mol
IUPAC Name (3R,6S)-5-oxo-6-(sulfanylmethyl)-1-thia-4-azacyclotridecane-3-carboxylic acid
Standard InChI InChI=1S/C13H23NO3S2/c15-12-10(8-18)6-4-2-1-3-5-7-19-9-11(14-12)13(16)17/h10-11,18H,1-9H2,(H,14,15)(H,16,17)/t10-,11+/m1/s1
Standard InChI Key IEXLNMCXTFFDIL-UHFFFAOYSA-N
Isomeric SMILES C1CCC[C@@H](C(=O)N[C@@H](CSCCC1)C(=O)O)CS
SMILES C1CCCC(C(=O)NC(CSCCC1)C(=O)O)CS
Canonical SMILES C1CCCC(C(=O)NC(CSCCC1)C(=O)O)CS

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